Cas no 926585-96-8 (N-(1-cyanocyclohexyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide)

• Product Name: N-(1-cyanocyclohexyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide
• CAS No: 926585-96-8
• MF: C₁₈H₁₈N₂O₄
• MW: 326.346524715424
• CID: 6467423
• PubChem ID: 7532305
• Update Time: 2025-05-19

N-(1-cyanocyclohexyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide Chemical and Physical Properties

Names and Identifiers

• MLS001078713
• Z50966903
• 926585-96-8
• CHEMBL1515285
• HMS3002K04
• SMR000715909
• AKOS001413077
• EN300-26686967
• N-(1-cyanocyclohexyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide

• Inchi： 1S/C18H18N2O4/c19-12-18(8-2-1-3-9-18)20-16(21)11-23-14-6-4-13-5-7-17(22)24-15(13)10-14/h4-7,10H,1-3,8-9,11H2,(H,20,21)
• InChI Key： ZLTXPHBCCMYNKM-UHFFFAOYSA-N
• SMILES： O(C1=CC=C2C=CC(=O)OC2=C1)CC(NC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 326.12665706g/mol
• Monoisotopic Mass: 326.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 88.4Ų

Additional information on N-(1-cyanocyclohexyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide

Professional Introduction to N-(1-cyanocyclohexyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide (CAS No. 926585-96-8)

N-(1-cyanocyclohexyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide is a sophisticated chemical compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 926585-96-8, represents a promising candidate for further exploration in drug discovery and development. The molecular structure of this compound incorporates several key functional groups, including a cyanocyclohexyl moiety and an acetoamide linkage, which are integral to its potential biological activity.

The< strong>N-(1-cyanocyclohexyl) group in the molecular framework suggests a potential for interactions with biological targets, while the presence of the< strong>acetoamide moiety hints at its utility in modulating biological pathways. These features make N-(1-cyanocyclohexyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide a subject of considerable interest for researchers aiming to develop novel therapeutic agents.

The< strong>2H-chromen-7-yl moiety, another significant component of this compound, is known for its role in various pharmacological applications. Chromene derivatives have been widely studied for their potential antimicrobial, anti-inflammatory, and antioxidant properties. The incorporation of this group into N-(1-cyanocyclohexyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide may enhance its pharmacological profile, making it a valuable asset in the quest for new medications.

In recent years, there has been a growing emphasis on the development of multifunctional compounds that can address multiple therapeutic targets simultaneously. N-(1-cyanocyclohexyl)-2-[(2-oxo-2H-chromen-7-yl)oxy]acetamide embodies this trend with its complex structure and diverse functional groups. Such compounds are particularly attractive in the context of precision medicine, where tailored therapeutic approaches are increasingly sought after.

The synthesis of N-(1-cyanocyclohexyl)-2-[ (2 oxo - 2 H - chromen - 7 yl ) oxy ] acet amide involves a series of carefully orchestrated chemical reactions that highlight the expertise required in pharmaceutical chemistry. The process typically begins with the preparation of key intermediates, such as the cyanocyclohexyl and chromen derivatives, which are then coupled to form the final product. Each step in the synthesis must be meticulously controlled to ensure high yield and purity, underscoring the importance of advanced synthetic techniques.

One of the most compelling aspects of N-(1-cyanocyclohexyl)-2-[ ( 2 oxo - 2 H - chromen - 7 yl ) oxy ] acet amide is its potential as a lead compound for further drug development. Researchers have been exploring various modifications to its structure to optimize its pharmacological properties. For instance, alterations to the< strong>cyanocyclohexyl group or the< strong>acetoamide moiety could enhance its bioavailability or target specificity. Similarly, modifications to the< strong>2H-chromen-7-y l group might improve its metabolic stability or binding affinity.

The investigation into N-(1-cyanocyclohexyl)-[ ( 2 oxo - 2 H - chromen - 7 yl ) oxy ] acet amide has also led to insights into broader chemical principles relevant to drug design. For example, studies on this compound have contributed to our understanding of how different functional groups interact within a molecular framework and how these interactions influence biological activity. Such knowledge is crucial for developing more effective and targeted therapies.

In addition to its potential therapeutic applications, N-(1-cyanocyclohexyl)-[ ( 2 oxo - 2 H - chromen - 7 yl ) oxy ] acet amide has shown promise in preliminary pharmacological studies. These studies have revealed interesting properties that warrant further investigation. For instance, the compound has demonstrated potential as an inhibitor of certain enzymes implicated in various diseases. Its ability to modulate these enzymatic pathways could make it a valuable candidate for treating conditions ranging from inflammatory disorders to metabolic diseases.

The future direction of research on N-(1-cyanocyclohexyl)-[ ( 2 oxo - 2 H - chromen - 7 yl ) oxy ] acet amide is likely to focus on refining its pharmacological profile through structural optimization and exploring new therapeutic indications. Advances in computational chemistry and high-throughput screening technologies will play a pivotal role in accelerating these efforts. By leveraging these tools, researchers can more efficiently identify promising derivatives and assess their potential benefits.

In conclusion, N-(1-cyanocyclohexyl)-[ ( 2 oxo - 2 H - chromen - 7 yl ) oxy ] acet amide represents a significant advancement in pharmaceutical chemistry with its complex structure and multifaceted functionality. Its potential as a lead compound for drug development underscores the importance of continued research in this area. As our understanding of chemical biology evolves, compounds like this will undoubtedly play an increasingly important role in addressing some of today's most pressing medical challenges.